Cas no 2320855-56-7 (1-(1,3-thiazol-2-yl)-4-4-(thiophen-3-yl)benzoylpiperazin-2-one)

• Product Name: 1-(1,3-thiazol-2-yl)-4-4-(thiophen-3-yl)benzoylpiperazin-2-one
• CAS No: 2320855-56-7
• MF: C₁₈H₁₅N₃O₂S₂
• MW: 369.460601091385
• CID: 6056908
• PubChem ID: 134161895
• Update Time: 2025-06-14

1-(1,3-thiazol-2-yl)-4-4-(thiophen-3-yl)benzoylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-thiazol-2-yl)-4-4-(thiophen-3-yl)benzoylpiperazin-2-one
• F6573-7844
• 1-(1,3-thiazol-2-yl)-4-[4-(thiophen-3-yl)benzoyl]piperazin-2-one
• 1-(thiazol-2-yl)-4-(4-(thiophen-3-yl)benzoyl)piperazin-2-one
• AKOS040705408
• 1-(1,3-thiazol-2-yl)-4-(4-thiophen-3-ylbenzoyl)piperazin-2-one
• 2320855-56-7

• Inchi： 1S/C18H15N3O2S2/c22-16-11-20(7-8-21(16)18-19-6-10-25-18)17(23)14-3-1-13(2-4-14)15-5-9-24-12-15/h1-6,9-10,12H,7-8,11H2
• InChI Key： FQIUJNVOVZAUIE-UHFFFAOYSA-N
• SMILES： S1C=CN=C1N1C(CN(C(C2C=CC(C3=CSC=C3)=CC=2)=O)CC1)=O

Computed Properties

• Exact Mass: 369.06056908g/mol
• Monoisotopic Mass: 369.06056908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 110Ų

Additional information on 1-(1,3-thiazol-2-yl)-4-4-(thiophen-3-yl)benzoylpiperazin-2-one

Comprehensive Overview of 1-(1,3-thiazol-2-yl)-4-4-(thiophen-3-yl)benzoylpiperazin-2-one (CAS No. 2320855-56-7): Structure, Applications, and Research Insights

The compound 1-(1,3-thiazol-2-yl)-4-4-(thiophen-3-yl)benzoylpiperazin-2-one (CAS No. 2320855-56-7) is a heterocyclic organic molecule featuring a unique fusion of thiazole, thiophene, and piperazinone moieties. Its structural complexity and functional diversity make it a subject of significant interest in pharmaceutical and materials science research. The presence of both nitrogen- and sulfur-containing rings (thiazole and thiophene) contributes to its potential bioactivity, particularly in drug discovery targeting inflammation, CNS disorders, and metabolic diseases—areas currently dominating academic and industrial R&D.

In recent years, the demand for novel small-molecule therapeutics and kinase inhibitors has surged, driven by advancements in precision medicine. Researchers have explored 1-(1,3-thiazol-2-yl)-4-4-(thiophen-3-yl)benzoylpiperazin-2-one as a scaffold for designing allosteric modulators, owing to its ability to interact with protein binding sites selectively. Computational studies suggest its pharmacophore properties align with targets like G-protein-coupled receptors (GPCRs), a hot topic in AI-driven drug discovery. This aligns with trending searches such as "GPCR modulators 2024" and "thiazole-based drug candidates," reflecting its relevance in contemporary literature.

The synthetic route to CAS No. 2320855-56-7 typically involves multi-step organic reactions, including amide coupling and cyclization strategies. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a critical factor for applications in high-throughput screening (HTS). Notably, its logP and solubility profiles, frequently queried in databases like PubChem, indicate moderate lipophilicity—making it a candidate for BBB penetration studies in neuropharmacology, a trending niche in 2024.

Beyond pharmaceuticals, thiophene-thiazole hybrids are gaining traction in organic electronics due to their charge-transfer properties. Searches for "conductive polymers for flexible electronics" often highlight such derivatives. While 1-(1,3-thiazol-2-yl)-4-4-(thiophen-3-yl)benzoylpiperazin-2-one hasn’t been extensively studied in this context, its structural analogs demonstrate promise in OLED and sensor applications, suggesting potential cross-disciplinary utility.

From a regulatory perspective, this compound is not listed under controlled substances, aligning with global compliance standards. However, researchers must adhere to REACH and GLP guidelines during handling. Its toxicity profile, another frequently searched topic, remains under investigation, with preliminary data indicating low acute risks in vitro—a key consideration for preclinical development.

In summary, CAS No. 2320855-56-7 represents a versatile scaffold bridging medicinal chemistry and material science. Its alignment with trending research areas—such as AI-augmented drug design, neurotherapeutics, and sustainable electronics—ensures sustained academic and industrial interest. Future studies may explore its structure-activity relationships (SAR) or derivatization for niche applications, further solidifying its role in innovation.